Cas no 1803783-72-3 (Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate
• CAS No: 1803783-72-3
• MF: C₁₄H₁₄F₃NO₂S
• MW: 317.326673030853
• CID: 4944860
• Update Time: 2025-05-25

Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C14H14F3NO2S/c1-3-9-6-12(21-14(15,16)17)10(5-11(9)8-18)7-13(19)20-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： YSFLSDDKMKWOLQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(C#N)=CC=1CC(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate

Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate: A Comprehensive Overview

Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate, with the CAS number 1803783-72-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound is notable for its unique structural features, which include a cyano group, an ethyl substituent, and a trifluoromethylthio moiety attached to a phenyl ring. These functional groups contribute to its diverse chemical properties and potential applications.

The cyano group (–CN) is a strong electron-withdrawing group, which can significantly influence the electronic properties of the molecule. This feature makes it a valuable component in the synthesis of various bioactive compounds. Recent studies have highlighted its role in enhancing the stability and bioavailability of drugs, particularly in anti-cancer therapies. The trifluoromethylthio group (–S–CF₃), on the other hand, introduces fluorine atoms into the molecule, which are known for their lipophilic nature and ability to enhance metabolic stability. This makes the compound an attractive candidate for designing drugs with improved pharmacokinetic profiles.

One of the most promising applications of Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate lies in its potential as an intermediate in the synthesis of herbicides. Researchers have demonstrated that this compound can serve as a building block for developing next-generation pesticides with higher efficacy and reduced environmental impact. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied, making it a valuable asset in agricultural chemistry.

Moreover, the compound's phenyl ring provides a rigid framework that can be further functionalized to explore its potential in materials science. Recent advancements in nanotechnology have explored the use of such aromatic compounds as precursors for synthesizing graphene-like materials. The introduction of electron-withdrawing groups like –CN and –S–CF₃ can modulate the electronic properties of these materials, paving the way for innovative applications in electronics and energy storage.

From a synthetic perspective, Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate is typically synthesized through multi-step reactions involving nucleophilic substitutions and coupling reactions. The synthesis process requires precise control over reaction conditions to ensure high yields and purity. Recent breakthroughs in catalytic methods have enabled more efficient pathways for its production, reducing costs and environmental footprint.

In terms of safety and handling, this compound exhibits moderate toxicity profiles under standard laboratory conditions. However, prolonged exposure or improper handling should be avoided due to its potential irritant effects on skin and eyes. Proper personal protective equipment (PPE) is recommended during synthesis and handling procedures.

Looking ahead, the demand for Ethyl 5-cyano-4-ethyl-2-(trifluoromethylthio)phenylacetate is expected to grow as researchers continue to unlock its full potential across various industries. Its unique combination of functional groups positions it as a versatile building block for developing advanced materials and bioactive compounds. As research progresses, we can anticipate new breakthroughs that will further solidify its role in modern chemistry.